4-(4-butoxy-3-methoxybenzylidene)-1-(3-methylphenyl)-3,5-pyrazolidinedione

• IUPAC Name: (4Z)-4-[(4-butoxy-3-methoxyphenyl)methylidene]-1-(3-methylphenyl)pyrazolidine-3,5-dione
• InChI: InChI=1S/C22H24N2O4/c1-4-5-11-28-19-10-9-16(14-20(19)27-3)13-18-21(25)23-24(22(18)26)17-8-6-7-15(2)12-17/h6-10,12-14H,4-5,11H2,1-3H3,(H,23,25)/b18-13-
• InChI Key: KHUHCDPIGAXSSE-AQTBWJFISA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC=CC(=C3)C)OC
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)/C=C\2/C(=O)NN(C2=O)C3=CC=CC(=C3)C)OC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally similar to 4-(4-Butoxy-3-methoxybenzylidene)-1-(3-methylphenyl)-3,5-pyrazolidinedione often involves multi-step chemical processes, including condensation and cyclization reactions. For instance, efficient one-pot synthesis methodologies have been developed for related compounds, utilizing solvent-free conditions for operational ease and short reaction times (Becerra, Rojas, & Castillo, 2021).

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using techniques like FTIR-ATR, NMR, EIMS, and elemental analysis, providing detailed insights into their chemical makeup and structural configuration (Becerra, Rojas, & Castillo, 2021). X-ray crystallography has also been employed to determine the precise molecular structures, revealing intricate details about molecular conformations and interactions (Zhu & Qiu, 2011).

Chemical Reactions and Properties

Chemical reactions involving pyrazolidinediones and related compounds include condensation with aldehydes and ketones, cyclization, and hydrogenation processes, leading to a variety of structurally diverse derivatives with potentially useful properties (Liu et al., 2008). These reactions are crucial for modifying the chemical structure to enhance biological activity or to impart specific physical and chemical properties.

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are significantly influenced by their molecular configuration and substituents. X-ray crystallographic analysis provides valuable data on the crystalline structures, which can be correlated with their physical properties (Zhu & Qiu, 2011).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological molecules, are determined by the functional groups and overall molecular structure. Studies on related compounds have shown that modifications at specific sites can significantly alter their chemical behavior, offering insights into the design of compounds with desired chemical properties (Karrouchi et al., 2021).